Cas no 2229683-74-1 (3-(2-bromo-5-methylphenyl)prop-2-en-1-ol)

• Product Name: 3-(2-bromo-5-methylphenyl)prop-2-en-1-ol
• CAS No: 2229683-74-1
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 5862831
• PubChem ID: 165781568
• Update Time: 2025-06-09

3-(2-bromo-5-methylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-methylphenyl)prop-2-en-1-ol
• 2229683-74-1
• EN300-1908245

• Inchi： 1S/C10H11BrO/c1-8-4-5-10(11)9(7-8)3-2-6-12/h2-5,7,12H,6H2,1H3/b3-2+
• InChI Key： NFEYKWOHAPMQOJ-NSCUHMNNSA-N
• SMILES： BrC1=CC=C(C)C=C1/C=C/CO

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(2-bromo-5-methylphenyl)prop-2-en-1-ol

Chemical Profile of 3-(2-bromo-5-methylphenyl)prop-2-en-1-ol (CAS No. 2229683-74-1)

3-(2-bromo-5-methylphenyl)prop-2-en-1-ol, identified by its Chemical Abstracts Service Number (CAS No. 2229683-74-1), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic alcohols, characterized by the presence of a propenyl group and a brominated aromatic ring system. The unique structural features of 3-(2-bromo-5-methylphenyl)prop-2-en-1-ol make it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The molecular structure of 3-(2-bromo-5-methylphenyl)prop-2-en-1-ol consists of a phenyl ring substituted with a bromine atom at the 2-position and a methyl group at the 5-position, linked to a propenyl chain that terminates with an hydroxyl (-OH) group. This configuration imparts distinct electronic and steric properties to the molecule, which are critical for its potential biological activity. The presence of both bromine and hydroxyl functional groups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds with similar structural motifs. The brominated aromatic rings in 3-(2-bromo-5-methylphenyl)prop-2-en-1-ol are particularly noteworthy, as they are commonly found in bioactive molecules that exhibit interactions with various biological targets. For instance, studies have shown that brominated aromatic compounds can serve as scaffolds for developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The hydroxyl group in this compound also suggests potential for hydrogen bonding interactions, which can enhance binding affinity to biological receptors.

One of the most compelling aspects of 3-(2-bromo-5-methylphenyl)prop-2-en-1-ol is its versatility in serving as a precursor for more complex molecules. Researchers have utilized similar compounds to synthesize novel heterocyclic derivatives that exhibit significant pharmacological activity. For example, the bromine substituent can be readily engaged in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional aryl or heteroaryl groups into the molecule. This capability opens up avenues for creating libraries of compounds with diverse biological profiles.

The hydroxyl group in 3-(2-bromo-5-methylphenyl)prop-2-en-1-ol also presents opportunities for further functionalization. It can be converted into esters, ethers, or even sugar derivatives, which can modify the solubility and metabolic stability of the compound. Such modifications are essential for optimizing drug candidates for clinical use, as they can influence absorption, distribution, metabolism, and excretion (ADME) properties.

Recent advancements in computational chemistry have facilitated the rapid screening of compounds like 3-(2-bromo-5-methylphenyl)propenol (CAS No. 2229683 74 1). Molecular docking simulations have been employed to predict potential binding interactions with target proteins, providing insights into their mechanism of action. These computational studies have helped identify promising candidates for further experimental validation. For instance, preliminary docking studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to neurological disorders.

The synthesis of 3-(2-bromo 5 methylphenyl)propenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of pre-formed phenylethanol derivatives followed by selective methylation at the desired position on the aromatic ring. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce additional functional groups with high efficiency.

In conclusion,3-(2-bromo 5 methylphenyl)propenol (CAS No 2229683741) represents an intriguing molecule with potential applications in pharmaceutical research. Its unique structural features and synthetic accessibility make it a valuable building block for developing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, this compound is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.